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Introduction
Mepanipyrim is an anilinopyrimidine fungicide effective against a range of fungal pathogens,

most notably Botrytis cinerea, the causal agent of gray mold in tomatoes. Its mode of action

involves the inhibition of methionine biosynthesis and the secretion of fungal hydrolytic

enzymes essential for the infection process.[1][2] Recent studies suggest that its primary target

is located within the mitochondria of the fungal cells.[3][4] This document provides detailed

application notes and protocols for the use of Mepanipyrim in greenhouse tomato cultivation

for research and developmental purposes.

Data Presentation
Table 1: Efficacy of Mepanipyrim against Botrytis
cinerea (in vitro)

Parameter Value Source

EC50 (Mycelial Growth) >50 µg/mL [5]

Mycelial Growth Inhibition at

250 µg a.i./mL
Significant [5]

Spore Germination Inhibition Not significant [5]
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Table 2: Application Parameters for Mepanipyrim (as
Frupica SC, 440 g/L Mepanipyrim) in Greenhouse
Tomatoes

Parameter Recommendation Source

Target Disease

Powdery Mildew (Oidium

neolycopersici) and Gray Mold

(Botrytis cinerea)

[6]

Application Rate 0.5 L/ha [6]

Spray Concentration Not specified

Application Method Foliar Spray [6]

Maximum Number of

Applications
3 per crop [6]

Interval Between Applications 7 days [6]

Pre-Harvest Interval (PHI) 3 days [6]

Water Volume 500-1000 L/ha [7]

Note: Application rates and PHI may vary depending on the specific product formulation and

local regulations. Always consult the product label.

Experimental Protocols
In Vivo Efficacy Testing of Mepanipyrim against Botrytis
cinerea
This protocol describes a method for evaluating the efficacy of Mepanipyrim in controlling gray

mold on tomato plants under greenhouse conditions.

Materials:

Tomato plants (e.g., cv. Moneymaker), approximately 5-6 weeks old.
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Botrytis cinerea spore suspension (1 x 10^6 spores/mL in sterile distilled water with 0.05%

Tween 80).

Mepanipyrim formulation.

Knapsack sprayer or similar application equipment.

Controlled environment greenhouse or growth chamber (20-25°C, >90% relative humidity).

Sterile distilled water.

Disease severity rating scale (e.g., 0-5 scale where 0 = no symptoms and 5 = severe

necrosis and sporulation).

Procedure:

Plant Preparation: Grow tomato plants to the 5-6 leaf stage.

Treatment Application:

Prepare the Mepanipyrim spray solution at the desired concentration (e.g., based on the

recommended application rate).

Divide plants into treatment groups (e.g., Mepanipyrim-treated, negative control - water

spray, positive control - another registered fungicide).

Apply the treatments to the foliage until runoff, ensuring thorough coverage.

Allow the foliage to dry completely.

Inoculation:

24 hours after treatment application, inoculate the plants by spraying the B. cinerea spore

suspension evenly over the foliage.

Incubation:
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Place the inoculated plants in a high-humidity environment (>90% RH) for 48-72 hours to

promote infection.

After the initial high-humidity period, maintain the plants in the greenhouse under

conditions conducive to disease development.

Disease Assessment:

7-10 days after inoculation, assess the disease severity on leaves and stems using a pre-

defined rating scale.

Calculate the disease incidence (%) and the control efficacy of the treatments compared to

the negative control.

Residue Analysis of Mepanipyrim in Tomato Fruit using
QuEChERS and LC-MS/MS
This protocol outlines a method for the extraction and quantification of Mepanipyrim residues

in tomato fruit.

Materials:

Tomato samples.

Homogenizer (e.g., blender).

Centrifuge.

Acetonitrile (ACN).

Magnesium sulfate (MgSO₄), anhydrous.

Sodium chloride (NaCl).

Primary secondary amine (PSA) sorbent.

Graphitized carbon black (GCB) sorbent (optional, for pigmented extracts).
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Mepanipyrim analytical standard.

LC-MS/MS system.

Procedure:

Sample Homogenization:

Weigh a representative sample of tomato fruit (e.g., 10 g) and homogenize until a uniform

puree is obtained.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (acetonitrile layer, e.g., 1 mL).

Transfer it to a d-SPE tube containing PSA (e.g., 150 mg) and anhydrous MgSO₄ (e.g.,

900 mg). For highly pigmented tomatoes, GCB may be included.

Vortex for 30 seconds.

Centrifuge at ≥3000 g for 5 minutes.

Analysis:

Take the final extract and, if necessary, filter it through a 0.22 µm filter.
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Analyze the extract using a validated LC-MS/MS method for the quantification of

Mepanipyrim.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Proposed mode of action of Mepanipyrim in Botrytis cinerea.
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Caption: In vivo efficacy testing workflow for Mepanipyrim.
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1. Tomato Sample
Homogenization (10g)

2. QuEChERS Extraction
(Acetonitrile + Salts)

3. Centrifugation

4. d-SPE Cleanup
(Supernatant + PSA/MgSO4)

5. Centrifugation

6. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for Mepanipyrim residue analysis.

Resistance Management
To mitigate the development of fungicide resistance in Botrytis cinerea populations, it is crucial

to implement a resistance management strategy. This includes:

Alternating Modes of Action: Do not apply Mepanipyrim consecutively. Rotate with

fungicides from different FRAC (Fungicide Resistance Action Committee) groups.

Limiting the Number of Applications: Adhere to the maximum number of applications per

season as specified on the product label.[6]
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Integrated Pest Management (IPM): Incorporate cultural control practices such as managing

humidity, ensuring good air circulation, and sanitation to reduce disease pressure and

reliance on fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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